![molecular formula C25H23BrN2O2S B2808609 N-(2-((2-(4-bromophenyl)-1H-indol-3-yl)thio)ethyl)-2-(4-methoxyphenyl)acetamide CAS No. 850917-30-5](/img/structure/B2808609.png)
N-(2-((2-(4-bromophenyl)-1H-indol-3-yl)thio)ethyl)-2-(4-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-((2-(4-bromophenyl)-1H-indol-3-yl)thio)ethyl)-2-(4-methoxyphenyl)acetamide is a chemical compound that belongs to the family of indole-based synthetic cannabinoids. This compound has gained significant attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Synthesis and Pharmacological Properties
The synthesis of novel acetamide derivatives, including structures similar to the compound of interest, has been extensively studied for their potential pharmacological benefits. For instance, the Leuckart synthesis method has been applied to create a range of acetamide derivatives showing promising cytotoxic, anti-inflammatory, analgesic, and antipyretic activities. These compounds exhibit activity due to the presence of specific functional groups, suggesting their potential in developing new therapeutic agents (Rani et al., 2016).
Anticancer Potential
Indole-based chalcones, structurally related to the compound , have been explored for their anticancer properties. The molecular structures of these chalcones, their interactions, and antiproliferative activities have been studied, showing significant potential in cancer treatment. The investigation into these compounds' crystal structures and molecular interactions provides insights into designing more effective anticancer drugs (Badria et al., 2019).
Antimicrobial Applications
The synthesis of novel indolin-1-yl)-N-aryl acetamide derivatives and their evaluation as antimicrobial agents highlight the broad-spectrum activity of these compounds against various pathogenic microorganisms. Some derivatives have shown promising antibacterial and antifungal activities, indicating their potential use in treating infectious diseases (Debnath & Ganguly, 2015).
Antioxidant Activity
Nitrogen-containing bromophenols derived from marine algae, which share some structural similarities with the target compound, have demonstrated potent scavenging activity against radicals. These findings suggest the potential application of such compounds in food and pharmaceutical industries as natural antioxidants (Li et al., 2012).
Molecular Docking and Design
The design, synthesis, and molecular docking analysis of indole acetamide derivatives for anti-inflammatory drugs reveal the importance of structural analysis in drug development. These studies help in understanding the interaction between the compounds and biological targets, facilitating the design of more effective therapeutic agents (Al-Ostoot et al., 2020).
properties
IUPAC Name |
N-[2-[[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl]ethyl]-2-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23BrN2O2S/c1-30-20-12-6-17(7-13-20)16-23(29)27-14-15-31-25-21-4-2-3-5-22(21)28-24(25)18-8-10-19(26)11-9-18/h2-13,28H,14-16H2,1H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGXOJVKKAUCSSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(=O)NCCSC2=C(NC3=CC=CC=C32)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-((2-(4-bromophenyl)-1H-indol-3-yl)thio)ethyl)-2-(4-methoxyphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.